Strontium silicide

Specification

• CAS No.: 12138-28-2
• Molecular Formula: Si2Sr
• Molecular Weight: 143.8 g/mol
• Standard InChI: InChI=1S/2Si.Sr/q2*-1;+2
• Standard InChI Key: DXKAKWDPPFFMSM-UHFFFAOYSA-N
• SMILES: [Si-].[Si-].[Sr+2]
• Canonical SMILES: [Si-].[Si-].[Sr+2]

Introduction

Strontium silicide is a binary inorganic compound with the molecular formula Si₂Sr, consisting of strontium and silicon elements. Its CAS registry numbers include 12138-28-2 and 12039-65-5, with the former being more commonly referenced in scientific literature. The compound has a molecular weight of approximately 143.79 g/mol and forms silvery-gray cubic crystals in its natural state.

Structural Characteristics

The crystal structure of strontium silicide is predominantly cubic, though it can exist in multiple polymorphic forms. Recent research has identified that SrSi₂ can form both cubic and layered polymorphs, with the interaction between these phases contributing to its distinctive properties. This structural versatility plays a crucial role in determining the compound's electronic and thermal behaviors, particularly important for its thermoelectric applications.

Physical and Chemical Properties

Physical Properties

Strontium silicide presents as silvery-gray cubic crystals with crystalline appearance. Its physical properties make it suitable for various high-temperature applications and electronic components. The table below summarizes the key physical properties of strontium silicide:

Property	Value
Molecular Formula	Si₂Sr
Molecular Weight	143.79 g/mol
Melting Point	1100°C
Density	3.350 g/cm³
Physical Form	Silvery-gray cubic crystals
Color	Silvery-gray

Chemical Properties

Strontium silicide demonstrates distinct chemical behaviors that contribute to its utility across various applications. It forms stable bonds with silicon and can interact with other elements through various reaction mechanisms. The compound is particularly noted for its stability at high temperatures, which makes it valuable for applications in extreme environments.

Synthesis Methods

Solid-State Reaction

The solid-state reaction method is widely employed for synthesizing strontium silicide due to its relative simplicity and cost-effectiveness. This process typically involves heating strontium and silicon powders at elevated temperatures in an inert atmosphere to facilitate the formation of the binary compound. The reaction conditions must be carefully controlled to ensure the purity and crystalline structure of the final product.

Chemical Vapor Deposition

Chemical vapor deposition (CVD) represents another approach for synthesizing strontium silicide, particularly when thin films are required. This method involves the reaction of strontium and silicon precursors in the vapor phase, resulting in the deposition of strontium silicide on a suitable substrate. The CVD technique allows for precise control over film thickness and composition.

Advanced Synthesis Techniques

Recent scientific literature also explores specialized techniques such as laser-molecular beam epitaxy for creating strontium silicide thin films. This approach uses laser ablation of strontium and silicon targets to form controlled deposits on silicon substrates, enabling the production of high-quality films with specific structural characteristics essential for electronic applications.

Chemical Reactivity

Oxidation Behavior

Strontium silicide can undergo oxidation when exposed to oxygen or air, particularly at elevated temperatures. This reaction typically results in the formation of strontium oxide and silicon dioxide. Understanding the oxidation behavior is essential for applications where the compound might be exposed to oxidizing environments.

Reduction Reactions

Under specific conditions involving reducing agents such as hydrogen or carbon monoxide at high temperatures, strontium silicide can be reduced back to its elemental components of strontium and silicon. This reversibility is important for certain industrial processes and recycling applications.

Substitution Reactions

Strontium silicide can participate in substitution reactions where silicon atoms are replaced by other elements, particularly halogens or other reactive species. These reactions expand the range of derivatives that can be produced from strontium silicide and enhance its versatility in chemical synthesis.

Applications in Materials Science

Electronic Components

The low electrical resistivity and high-temperature stability of strontium silicide make it valuable for various electronic applications. The compound has been investigated for use in semiconductor technology, particularly in contexts requiring materials that can maintain performance under extreme thermal conditions.

High-Temperature Materials

Strontium silicide's exceptional thermal stability makes it suitable for applications involving high-temperature environments. The compound retains its structural integrity and properties at elevated temperatures, allowing it to function in settings where many other materials would degrade or lose functionality.

Comparison with Related Compounds

Alkaline Earth Metal Silicides

Strontium silicide belongs to the family of alkaline earth metal silicides, which includes calcium silicide, barium silicide, and magnesium silicide. While these compounds share certain structural and chemical similarities, they also exhibit distinct properties that influence their specific applications.
Calcium silicide, for example, demonstrates similar structural characteristics but differs in its electrical and thermal behaviors. Barium silicide has a higher density compared to strontium silicide and exhibits different reactivity patterns. Magnesium silicide, meanwhile, has lower density and finds specific applications in the electronics industry that differ somewhat from those of strontium silicide.

Recent Research Developments

Enhanced Thermoelectric Properties

Recent scientific investigations have focused on optimizing the thermoelectric properties of strontium silicide. A significant study published in ACS Applied Energy Materials (2023) explored SrSi₂ composite films deposited at various temperatures between 600 and 700°C. The research demonstrated that incorporating both cubic and layered polymorphs within the same film substantially improved thermoelectric performance, offering promising avenues for energy conversion applications.

Characterization Methods

Analytical Techniques

The characterization of strontium silicide typically employs a range of analytical techniques, including X-ray diffraction (XRD) for crystal structure determination, scanning electron microscopy (SEM) for morphological analysis, and various spectroscopic methods for compositional verification. These analytical approaches are essential for confirming the purity, structure, and properties of synthesized strontium silicide samples.

Computational Studies

Computational modeling has become increasingly important for understanding the electronic structure and properties of materials like strontium silicide. Density functional theory (DFT) calculations can provide insights into the electronic band structure, which is particularly relevant for applications in thermoelectric devices and semiconductor technology.